Cas no 1447963-61-2 ({[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine)

• Product Name: {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine
• CAS No: 1447963-61-2
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 4771562
• Update Time: 2025-10-28

{[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

• {[1-(2-aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine
• 2-[4-[(dimethylamino)methyl]pyrazol-1-yl]ethanamine
• {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine

• Inchi： 1S/C8H16N4/c1-11(2)6-8-5-10-12(7-8)4-3-9/h5,7H,3-4,6,9H2,1-2H3
• InChI Key： LOVNCOMLCMOFBL-UHFFFAOYSA-N
• SMILES： N1(C=C(C=N1)CN(C)C)CCN

Computed Properties

• Exact Mass: 168.137496527 g/mol
• Monoisotopic Mass: 168.137496527 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 47.1
• Molecular Weight: 168.24

Additional information on {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine

Professional Introduction to {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine (CAS No. 1447963-61-2)

The compound {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine, identified by its CAS number 1447963-61-2, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyrazole core functionalized with an aminoethyl group and a dimethylamino side chain, exhibits a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The pyrazole moiety is particularly noteworthy, as it is a well-documented pharmacophore in drug discovery, often incorporated into molecules targeting various therapeutic pathways.

In recent years, the exploration of heterocyclic compounds has seen remarkable advancements, with pyrazole derivatives emerging as pivotal players in the development of novel therapeutic agents. The structural features of {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine make it a promising candidate for further investigation, particularly in the context of its interaction with biological targets. The presence of both basic and nucleophilic functionalities allows for diverse chemical modifications, enabling the synthesis of analogs with tailored properties.

Current research in the field of medicinal chemistry highlights the importance of understanding the structural-activity relationships (SAR) of heterocyclic compounds. The pyrazole ring in {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine is known to contribute to binding affinity and selectivity, making it an attractive scaffold for drug design. Studies have demonstrated that modifications at the 4-position of the pyrazole ring can significantly influence biological activity, suggesting that this compound may serve as a versatile precursor for generating novel bioactive molecules.

Furthermore, the aminoethyl substituent attached to the pyrazole ring introduces additional reactivity, allowing for further functionalization through various chemical transformations. This flexibility is particularly valuable in drug development, where precise control over molecular structure is essential for achieving desired pharmacological effects. The dimethylamino group at the other end of the molecule contributes to its basicity, which can be exploited in designing molecules that interact with acidic biological targets.

Recent advancements in computational chemistry have also played a crucial role in the study of such compounds. Molecular modeling techniques have been employed to predict the binding modes of {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine with various biological targets, providing valuable insights into its potential therapeutic applications. These studies have revealed that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a candidate for further exploration in drug discovery programs.

In addition to its synthetic appeal, {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine has been investigated for its potential role in medicinal chemistry beyond traditional drug development. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules, including those with anti-inflammatory, anticancer, and antimicrobial properties. The versatility of this compound underscores its importance as a building block in modern pharmaceutical research.

The growing interest in pyrazole derivatives is also reflected in their application as ligands in coordination chemistry. The nitrogen atoms in the pyrazole ring can coordinate with transition metals, forming complexes that exhibit interesting catalytic and spectroscopic properties. Such metal complexes have found utility in various fields, including catalysis, materials science, and bioimaging. The potential of {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine as a ligand precursor has not been fully explored but holds promise for future investigations.

From a synthetic chemistry perspective, the preparation of {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethylamine involves multi-step reactions that showcase modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the aminoethyl group and subsequent alkylation to form the dimethylamino side chain. These synthetic routes highlight the compound's accessibility and its suitability for further derivatization.

In conclusion, {[1-(2-Aminoethyl)-1H-pyrazol-4-yl]methyl}dimethlamine (CAS No. 1447963-61-2) represents a fascinating compound with significant potential in pharmaceutical and chemical research. Its unique structural features, combined with its synthetic versatility, make it an attractive subject for further study. As research continues to uncover new applications and functionalities of this compound, it is likely to play an increasingly important role in drug discovery and related fields.